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Compound of Interest

Compound Name: Shizukanolide H

Cat. No.: B585965 Get Quote

Essential Safety and Handling Guide for
Shizukanolide H
For researchers, scientists, and drug development professionals, ensuring safe handling of

specialized compounds like Shizukanolide H is paramount. This guide provides immediate,

essential safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment.

Shizukanolide H is a sesquiterpenoid lactone. While a specific Safety Data Sheet (SDS) for

Shizukanolide H is not readily available, data for similar compounds and related

sesquiterpenoid lactones indicate a need for careful handling to avoid potential health hazards.

The primary risks associated with this class of compounds include skin irritation, allergic skin

reactions, and serious eye irritation[1].

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is crucial when handling

Shizukanolide H. The following table summarizes the recommended PPE based on general

safety guidelines for hazardous chemicals and compounds known to cause skin sensitization.
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PPE Category Item Specifications

Hand Protection Gloves

Nitrile rubber gloves are

recommended. Avoid latex,

leather, and fabric gloves as

they do not offer adequate

protection against chemical

exposure[1][2].

Body Protection Lab Coat/Coveralls

A long-sleeved lab coat or a

disposable spray overall

should be worn to protect the

skin[2][3]. For tasks with a

higher risk of splashing, a

liquid-tight overall is

advised[2].

Eye & Face Protection Safety Goggles/Face Shield

Tightly fitting safety goggles or

a face shield are necessary to

protect against splashes[3][4].

Respiratory Protection Respirator

In situations where aerosols or

dust may be generated, a

filtering half mask or a half

mask with appropriate filters

should be used[3].

Foot Protection Closed-toe Shoes

Neoprene or nitrile rubber

boots are recommended when

handling larger quantities or in

case of spills[2]. At a minimum,

fully enclosed, chemical-

resistant shoes should be

worn.

Health and Safety Data
The following table summarizes the key toxicological and hazard information for a

representative sesquiterpenoid lactone, providing an indication of the potential hazards of
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Shizukanolide H.

Data Point Value Source

Acute Oral Toxicity (LD50, Rat) 4,500 mg/kg Sigma-Aldrich SDS

Skin Irritation Causes skin irritation (H315) Sigma-Aldrich SDS

Eye Irritation
Causes serious eye irritation

(H319)
Sigma-Aldrich SDS

Skin Sensitization
May cause an allergic skin

reaction (H317)
Sigma-Aldrich SDS

Aquatic Hazard Toxic to aquatic life (H401) Sigma-Aldrich SDS

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of Shizukanolide H,

from preparation to disposal.
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Safe Handling Workflow for Shizukanolide H

Disposal Plan
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Proper disposal of Shizukanolide H and any contaminated materials is critical to prevent

environmental contamination and ensure laboratory safety.

Chemical Waste: All solutions containing Shizukanolide H, as well as any rinsate from

cleaning contaminated glassware, should be collected in a designated, labeled hazardous

waste container[5]. The container should be kept closed when not in use.

Contaminated Labware: Disposable labware, such as pipette tips and vials, that have come

into contact with Shizukanolide H should be collected in a separate, clearly labeled waste

bag or container[5].

Empty Containers: Original containers of Shizukanolide H should be triple-rinsed with a

suitable solvent. The rinsate must be collected as chemical waste[5]. After rinsing, the label

on the empty container should be defaced or removed before disposal[5].

Spills: In the event of a spill, the area should be decontaminated. All materials used for

cleanup, including absorbent pads and contaminated PPE, must be disposed of as

hazardous waste.

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations. Consult your institution's Environmental Health and Safety

(EHS) office for specific guidance[5][6]. Under no circumstances should Shizukanolide H be

disposed of down the drain or in regular trash[5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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